Cas no 139294-65-8 (Benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl)-)

• Product Name: Benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl)-
• CAS No: 139294-65-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1265360
• PubChem ID: 85629358
• Update Time: 2025-09-28

Benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl)-
• 139294-65-8
• 4-(3-methyl-1H-pyrrol-1-yl)benzoic acid
• 4-(3-methyl-1H-pyrrol-1-yl)benzoicacid
• EN300-7542024
• 4-(3-Methylpyrrol-1-yl)benzoic acid

• Inchi： 1S/C12H11NO2/c1-9-6-7-13(8-9)11-4-2-10(3-5-11)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key： SGYKFIAWKYYIGW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C=CC(C)=C1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23

Additional information on Benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl)-

Benzoic Acid, 4-(3-Methyl-1H-Pyrrol-1-yl): A Comprehensive Overview

Benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl), also known by its CAS number 139294-65-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted pyrrole ring. The presence of the methyl group at the 3-position of the pyrrole ring introduces interesting electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl) in the development of advanced materials. For instance, researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group in benzoic acid serves as a coordinating unit, enabling the formation of robust networks with metal ions. This property has led to applications in gas storage, catalysis, and sensing technologies. The integration of the pyrrole ring further enhances the electronic conductivity and stability of these materials, making them promising candidates for next-generation electronic devices.

In addition to its material science applications, benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl) has also been investigated for its biological activity. Studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in the development of therapeutic agents. The pyrrole ring is known to participate in hydrogen bonding and π-π interactions, which are critical for bioactivity. Furthermore, the methyl substitution at the 3-position of the pyrrole ring may influence the compound's solubility and bioavailability, making it a potential lead compound for drug discovery.

The synthesis of benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl) typically involves a multi-step process. One common approach is the Friedländer annulation reaction, which allows for the formation of the pyrrole ring directly from simple precursors. This method not only simplifies the synthesis but also ensures high yields and good purity. Another approach involves the coupling of benzoic acid derivatives with pyrrole precursors using transition metal catalysts. These methods have been optimized in recent years to improve efficiency and scalability.

From an environmental perspective, benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl) has been studied for its biodegradability and eco-toxicity. Initial findings suggest that this compound is not inherently toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, benzoic acid, 4-(3-methyl-1H-pyrrol-1-yl) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing materials science and biotechnology.